Cas no 938337-23-6 (2-amino-N-(2-fluorophenyl)acetamide)

• Product Name: 2-amino-N-(2-fluorophenyl)acetamide
• CAS No: 938337-23-6
• MF: C₈H₉FN₂O
• MW: 168.168265104294
• MDL: MFCD09724242
• CID: 5611041
• PubChem ID: 20391586
• Update Time: 2025-05-24

2-amino-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-868910
• 2-amino-N-(2-fluorophenyl)acetamide
• AKOS000196415
• 2-Amino-N-(2-fluoro-phenyl)-acetamide
• STL183950
• 938337-23-6
• N-(2-fluorophenyl)glycinamide

• MDL： MFCD09724242
• Inchi： 1S/C8H9FN2O/c9-6-3-1-2-4-7(6)11-8(12)5-10/h1-4H,5,10H2,(H,11,12)
• InChI Key： FTIAWEJHCFHJJC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(CN)=O

Computed Properties

• Exact Mass: 168.06989108g/mol
• Monoisotopic Mass: 168.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-(2-fluorophenyl)acetamide

Introduction to 2-amino-N-(2-fluorophenyl)acetamide (CAS No. 938337-23-6)

2-amino-N-(2-fluorophenyl)acetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its molecular structure and potential biological activities. This compound, identified by the CAS number 938337-23-6, has garnered attention due to its structural features and its role as a precursor or intermediate in the synthesis of various pharmacologically active molecules. The presence of both an amino group and a fluorine-substituted phenyl ring makes it a compound of interest for further exploration in medicinal chemistry.

The chemical formula of 2-amino-N-(2-fluorophenyl)acetamide can be represented as C₈H₈FNO, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms. The molecular weight of this compound is approximately 171.16 g/mol, which places it within a sizeable range for pharmacologically relevant molecules. The structural arrangement of atoms in this compound contributes to its unique physicochemical properties, which are critical in determining its behavior in biological systems.

In recent years, the field of drug discovery has seen a surge in the development of compounds that incorporate fluorine atoms. Fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule, often leading to improved metabolic stability, enhanced binding affinity, and altered distribution profiles. The fluorine atom in the 2-fluorophenyl moiety of 2-amino-N-(2-fluorophenyl)acetamide is a key feature that may contribute to these effects.

Research into 2-amino-N-(2-fluorophenyl)acetamide has been driven by its potential applications in the development of new therapeutic agents. Studies have begun to explore its interactions with various biological targets, including enzymes and receptors that are implicated in human diseases. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further investigation.

The synthesis of 2-amino-N-(2-fluorophenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorine atom into the phenyl ring is particularly challenging due to the electrophilic nature of fluorinating agents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation with high efficiency.

One of the most compelling aspects of studying compounds like 2-amino-N-(2-fluorophenyl)acetamide is their potential to serve as scaffolds for drug design. By modifying specific functional groups or introducing new ones, chemists can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

The role of computational chemistry in understanding the behavior of 2-amino-N-(2-fluorophenyl)acetamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and reducing the time required to identify promising drug candidates.

Recent advances in spectroscopic techniques have also contributed to our understanding of this compound. NMR spectroscopy, for instance, provides detailed information about the connectivity and environment of atoms within the molecule. This information is crucial for confirming the structure of synthesized compounds and for studying their dynamics in solution.

The pharmacological evaluation of 2-amino-N-(2-fluorophenyl)acetamide has begun to yield interesting insights into its potential therapeutic applications. In vitro assays have shown that this compound can modulate the activity of certain enzymes involved in signal transduction pathways. These pathways are critical for cellular communication and are often dysregulated in disease states.

Furthermore, animal models have been used to assess the behavioral effects of 2-amino-N-(2-fluorophenyl)acetamide. Initial studies suggest that this compound may have an impact on neural activity without causing significant side effects at appropriate doses. These findings are encouraging and warrant further investigation into its potential as a treatment for neurological disorders.

The future direction of research on 2-amino-N-(2-fluorophenyl)acetamide will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations will be essential for translating laboratory findings into clinical applications. By combining experimental data with computational modeling and biological testing, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, 938337-23-6, as identified by its CAS number, 938337-23-6, represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various human diseases.